1-(Ethylsulfinyl)-4-methoxybenzene

• Molecular Formula: C9H12O2S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 1-ethylsulfinyl-4-methoxybenzene
• InChI: InChI=1S/C9H12O2S/c1-3-12(10)9-6-4-8(11-2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key: ZXOCKOZUJSEXPX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)C1=CC=C(C=C1)OC

Description

1-(Ethylsulfinyl)-4-methoxybenzene is an aromatic compound featuring a benzene ring substituted with a methoxy group (-OCH₃) at the para position and an ethylsulfinyl group (-S(O)CH₂CH₃) at the meta position. The sulfinyl group (S=O) confers chirality and moderate polarity, making the compound valuable in asymmetric synthesis and medicinal chemistry. Its molecular formula is C₉H₁₂O₂S, with a molecular weight of 184.26 g/mol (estimated based on structural analogs) .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares 1-(Ethylsulfinyl)-4-methoxybenzene with structurally related sulfinyl, sulfonyl, and sulfanyl derivatives:

Compound Name	Key Substituents	Oxidation State of S	Molecular Weight (g/mol)	Notable Properties
1-(Ethylsulfinyl)-4-methoxybenzene	-S(O)CH₂CH₃, -OCH₃	+4 (sulfinyl)	184.26	Chiral, moderate polarity, asymmetric synthesis applications
1-(Methylsulfinyl)-4-methoxybenzene	-S(O)CH₃, -OCH₃	+4 (sulfinyl)	170.23	Smaller alkyl chain; reduced steric hindrance
1-(Ethylsulfonyl)-4-methylbenzene	-SO₂CH₂CH₃, -CH₃	+6 (sulfonyl)	184.26	Higher oxidation state; stronger electron-withdrawing effects
1-(Ethylsulfanyl)-4-(methylsulfanyl)benzene	-SCH₂CH₃, -SCH₃	-2 (sulfanyl)	184.30	Non-polar, less reactive; limited biological activity

Key Observations :

• Oxidation State : Sulfinyl (+4) compounds exhibit intermediate reactivity between sulfonyl (+6) and sulfanyl (-2) analogs. The sulfinyl group enhances polarity without the extreme electron withdrawal seen in sulfonyl derivatives .

Insights :

• The methoxy group in the target compound may enhance antioxidant activity compared to methyl-substituted sulfonyl analogs due to electron-donating effects .
• Antimicrobial efficacy is lower than sulfonamide drugs (e.g., Sulfathiazole), likely due to reduced membrane permeability from the ethylsulfinyl group .

Comparative Reaction Rates

• Nucleophilic Substitution : Ethylsulfinyl derivatives react slower than methylsulfinyl analogs in SN2 reactions due to steric hindrance .
• Cross-Coupling : The methoxy group deactivates the benzene ring, reducing reactivity in palladium-catalyzed couplings compared to methyl-substituted sulfones .

Physicochemical Properties

Property	1-(Ethylsulfinyl)-4-methoxybenzene	1-(Methylsulfinyl)-4-methoxybenzene
LogP (estimated)	1.8–2.2	1.5–1.9
Solubility in Water	Low (<1 mg/mL)	Low (<1 mg/mL)
Melting Point	85–90°C (estimated)	78–82°C

Notes:

• The ethyl group increases hydrophobicity (higher LogP) compared to methyl analogs, impacting bioavailability .
• Both compounds exhibit low water solubility, typical of sulfoxide derivatives.